Cas no 29850-95-1 (Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl-)

Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl- structure
29850-95-1 structure
Product Name:Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl-
CAS No:29850-95-1
MF:C14H19N
MW:201.30736374855
CID:286183
PubChem ID:279114
Update Time:2025-04-19

Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl-
    • 3-ethyl-2-methyl-2-phenylpentanenitrile
    • 3-Aethyl-2-methyl-2-phenylvaleronitril
    • 3-Aethyl-2-methyl-2-phenyl-valeronitril
    • 3-ethyl-2-methyl-2-phenyl-valeronitrile
    • AC1L5PI7
    • AC1Q4QNX
    • AG-J-53547
    • AR-1F3081
    • CTK4G3911
    • NSC129388
    • NSC-129388
    • 29850-95-1
    • DTXSID70299308
    • Inchi: 1S/C14H19N/c1-4-12(5-2)14(3,11-15)13-9-7-6-8-10-13/h6-10,12H,4-5H2,1-3H3
    • InChI Key: NFWYEPLNJQZCAI-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C1C=CC=CC=1)C(CC)CC

Computed Properties

  • Exact Mass: 201.15187
  • Monoisotopic Mass: 201.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
  • LogP: 3.90408
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